Cas no 2248184-55-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate
• CAS No: 2248184-55-4
• MF: C₁₄H₁₅N₃O₅
• MW: 305.286003351212
• CID: 6551149
• PubChem ID: 165727518
• Update Time: 2025-07-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2248184-55-4
• EN300-6514488
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate

• Inchi： 1S/C14H15N3O5/c1-7(2)10(16-14(15)21)13(20)22-17-11(18)8-5-3-4-6-9(8)12(17)19/h3-7,10H,1-2H3,(H3,15,16,21)/t10-/m0/s1
• InChI Key： JFJRRTJJKOFVGU-JTQLQIEISA-N
• SMILES： O(C([C@H](C(C)C)NC(N)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 305.10117059g/mol
• Monoisotopic Mass: 305.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 119Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate (CAS No. 2248184-55-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate, identified by its CAS number 2248184-55-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique framework, featuring a 1H-isoindol core and a (2S)-configured chiral center, positions it as a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating isoindole motifs. These structures often exhibit remarkable biological activity, making them valuable scaffolds for designing molecules with therapeutic efficacy. The presence of a dioxo group in the molecular backbone suggests potential reactivity and functionalization possibilities, which could be leveraged to develop derivatives with enhanced pharmacological properties.

The (2S)-configuration at the chiral center is a critical feature that influences the compound’s stereochemical properties and biological interactions. Chiral drugs are known to exhibit distinct pharmacological profiles compared to their racemic counterparts, often leading to improved therapeutic outcomes. The specific stereochemistry of this compound may contribute to its selectivity and efficacy in targeting biological pathways relevant to various diseases.

Moreover, the carbamoylamino and methylbutanoate substituents add further complexity to the molecule, potentially influencing its solubility, metabolic stability, and interaction with biological targets. These functional groups are frequently employed in medicinal chemistry due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The combination of these elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate makes it a compelling subject for further investigation.

In the context of current research trends, this compound aligns with the growing interest in structure-based drug design and chirality-focused therapies. Advances in computational chemistry and molecular modeling have enabled researchers to predict and optimize the biological activity of such molecules with greater precision. The integration of these computational tools with experimental techniques has accelerated the discovery of novel drug candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate.

Recent publications have demonstrated the utility of isoindole derivatives in addressing various therapeutic challenges. For instance, studies have shown that isoindole-based compounds exhibit inhibitory activity against enzymes involved in inflammatory pathways and cancer progression. The structural features of this compound may allow it to interact with similar targets, offering potential benefits in treating these conditions. Additionally, the chiral center could be exploited to develop enantiomerically pure drugs that minimize off-target effects and enhance patient safety.

The synthesis of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate requires meticulous attention to detail and advanced synthetic methodologies. Modern techniques such as asymmetric catalysis and chiral resolution have enabled the efficient preparation of enantiomerically pure compounds like this one. These advancements have not only facilitated the production of such molecules but also expanded their accessibility for further research and development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for exploring novel chemical biology tools and probes. Such tools can provide insights into fundamental biological processes and aid in understanding disease mechanisms at a molecular level. This knowledge could pave the way for more targeted and effective therapeutic strategies.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-2-(carbamoylamino)-3-methylbutanoate represents a significant contribution to the field of medicinal chemistry. Its complex structure, featuring a 1H-isoindol core and a (2S)-configured chiral center, positions it as a promising candidate for further exploration in drug discovery. The presence of functional groups such as dioxo, carbamoylamino, and methylbutanoate adds further potential for modulating its pharmacological properties. As research continues to uncover new applications for heterocyclic compounds like this one,CAS No. 2248184-55-4 will undoubtedly play a crucial role in advancing therapeutic innovation.